Cas no 863512-80-5 (N-2-(2-phenyl-1,3-thiazol-4-yl)ethylfuran-2-carboxamide)

• Product Name: N-2-(2-phenyl-1,3-thiazol-4-yl)ethylfuran-2-carboxamide
• CAS No: 863512-80-5
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• CID: 6391058
• PubChem ID: 7119107
• Update Time: 2025-05-25

N-2-(2-phenyl-1,3-thiazol-4-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2-phenyl-1,3-thiazol-4-yl)ethylfuran-2-carboxamide
• DTXSID401330878
• MLS000419365
• N-(2-(2-phenylthiazol-4-yl)ethyl)furan-2-carboxamide
• AKOS002048000
• F0686-0091
• N-[2-(2-phenyl-1,3-thiazol-4-yl)ethyl]furan-2-carboxamide
• 863512-80-5
• HMS2749N08
• SMR000320109
• CHEMBL1541044
• 2-Furancarboxamide, N-[2-(2-phenyl-4-thiazolyl)ethyl]-

• Inchi： 1S/C16H14N2O2S/c19-15(14-7-4-10-20-14)17-9-8-13-11-21-16(18-13)12-5-2-1-3-6-12/h1-7,10-11H,8-9H2,(H,17,19)
• InChI Key： CYKJJYTWSXPZGM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCC1=CSC(C2=CC=CC=C2)=N1)=O

Computed Properties

• Exact Mass: 298.07759887g/mol
• Monoisotopic Mass: 298.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.4Ų

Additional information on N-2-(2-phenyl-1,3-thiazol-4-yl)ethylfuran-2-carboxamide

Introduction to N-2-(2-phenyl-1,3-thiazol-4-yl)ethylfuran-2-carboxamide (CAS No. 863512-80-5)

The compound N-2-(2-phenyl-1,3-thiazol-4-yl)ethylfuran-2-carboxamide, identified by the CAS registry number CAS No. 863512-80, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic compounds, characterized by the presence of a thiazole ring and a furan moiety, which contribute to its unique chemical properties. The molecule's structure is further enhanced by the presence of an amide group, which plays a crucial role in its reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, allowing researchers to explore its properties in depth. The thiazole ring, a five-membered aromatic heterocycle containing sulfur and nitrogen atoms, is known for its stability and ability to participate in various chemical reactions. Similarly, the furan moiety introduces electron-rich aromatic characteristics, making the compound highly versatile in different chemical environments.

One of the most promising applications of N-2-(2-phenyl-1,3-thiazol-4-yethylfuran) lies in the field of pharmaceuticals. Researchers have recently discovered that this compound exhibits potential as a drug candidate due to its ability to interact with specific biological targets. Studies have shown that it demonstrates selective binding affinity towards certain enzymes and receptors, making it a valuable lead compound in drug discovery programs.

In addition to its pharmaceutical applications, this compound has also garnered attention in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs), where its electron transport properties could enhance device performance.

The synthesis of CAS No. 86351-based compounds has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods involve catalytic processes and recyclable solvents, aligning with current trends towards sustainable chemical practices.

Furthermore, computational chemistry has played a pivotal role in understanding the molecular behavior of this compound. Advanced molecular modeling techniques have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These computational studies have significantly accelerated the discovery process by predicting optimal conditions for synthesis and application.

In conclusion, N-ethylfuran-carboxamide represents a cutting-edge molecule with multifaceted applications across diverse scientific domains. Its unique chemical structure and promising properties position it as a key player in future innovations within pharmaceuticals, materials science, and beyond.